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Compound of Interest

Compound Name: 3-Aminoheptane

Cat. No.: B1595020 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3-aminoheptane (also

known as 3-heptanamine or 1-ethylpentylamine), a chemical intermediate used in various

organic syntheses. Adherence to these guidelines is crucial to ensure a safe laboratory

environment and minimize risks associated with the handling of this compound.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 3-aminoheptane is presented

below. This information is essential for understanding its behavior and potential hazards.
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Property Value Source

CAS Number 28292-42-4 [1]

Molecular Formula C7H17N [1]

Molecular Weight 115.22 g/mol

Appearance Colorless liquid [2]

Odor Amine-like [2]

Boiling Point 142 - 144 °C [2]

Flash Point 40 °C (104 °F)

Density 0.777 g/cm³

pH 11.45 (10 g/L in water at 20°C) [2][3]

Vapor Pressure 5.03 mmHg at 25°C

Toxicological Data
The toxicological profile of 3-aminoheptane is not extensively characterized. The primary

available data point is for acute toxicity via the intraperitoneal route in mice.

Test Type Species Route Dose Effect Source

LD50 Mouse
Intraperitonea

l
70 mg/kg

Lethal dose,

50 percent kill
[1]

Note: "Details of toxic effects not reported other than lethal dose value."[1] Data on other routes

of exposure (oral, dermal, inhalation) and other toxicological endpoints (e.g., carcinogenicity,

mutagenicity) are not readily available.[1][4][5]

Hazard Identification and Classification
3-Aminoheptane is classified as a hazardous substance. The following table summarizes its

hazard classifications.
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Hazard Class Category Hazard Statement

Flammable liquids 3
H226: Flammable liquid and

vapor

Skin corrosion/irritation 1B
H314: Causes severe skin

burns and eye damage

Serious eye damage/eye

irritation
1

H318: Causes serious eye

damage

Acute toxicity, Oral 4 H302: Harmful if swallowed

Acute toxicity, Dermal 4
H312: Harmful in contact with

skin

Acute toxicity, Inhalation 4 H332: Harmful if inhaled

Specific target organ toxicity -

single exposure
3

H335: May cause respiratory

irritation

This is a composite classification based on similar amine compounds, as specific GHS

classifications for 3-aminoheptane can vary between suppliers.

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and prevent

incidents.

Handling
Work in a well-ventilated area, preferably under a chemical fume hood.[4][6]

Avoid contact with skin and eyes.[4]

Wear appropriate personal protective equipment (PPE).[4]

Use non-sparking tools and take precautionary measures against static discharge.[5][6]

Prevent the formation of aerosols and vapors.[4]
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Do not eat, drink, or smoke in areas where the chemical is handled.[2]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][6]

Keep away from heat, sparks, open flames, and other ignition sources.[5][6]

Store separately from incompatible materials such as acids, strong oxidizing agents, acid

anhydrides, and acid chlorides.[5][6]

The storage area should be designated as a corrosives and flammables area.[5][6]

Personal Protective Equipment (PPE)
The following PPE is recommended when handling 3-aminoheptane:

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.[2]

[4]

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and impervious clothing

to prevent skin contact.[4][7]

Respiratory Protection: If engineering controls are insufficient to maintain airborne

concentrations below exposure limits, use a NIOSH-approved respirator with an organic

vapor cartridge.[4][6]

Body Protection: A lab coat or chemical-resistant apron should be worn. In case of potential

splashing, a chemical-resistant suit may be necessary.[7]

First Aid Measures
In the event of exposure, immediate medical attention is crucial.
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Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[4][5]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[4][8]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[6][9]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[4][6]

Accidental Release and Disposal
Accidental Release

Evacuate personnel to a safe area.[4]

Ensure adequate ventilation.[4]

Remove all sources of ignition.[4]

Wear appropriate PPE.[4]

Contain the spill with an inert absorbent material (e.g., sand, earth, vermiculite).[2]

Collect the absorbed material into a suitable, closed container for disposal.[4]

Do not let the chemical enter drains.[4]
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Disposal
Dispose of waste in accordance with local, state, and federal regulations.[2][7]

Waste is classified as hazardous.[2]

Experimental Protocols
While a specific, detailed experimental protocol for determining the toxicity of 3-aminoheptane
was not found in the searched literature, a general methodology for an acute oral toxicity study

(LD50) is outlined below, based on standardized guidelines.

Title: Acute Oral Toxicity Study of 3-Aminoheptane in Rodents (Based on OECD Guideline

423)

Objective: To determine the median lethal dose (LD50) of 3-aminoheptane following a single

oral administration.

Materials:

3-Aminoheptane

Vehicle (e.g., corn oil, water)

Healthy, young adult laboratory rodents (e.g., Wistar rats or Swiss albino mice), nulliparous

and non-pregnant females are often preferred.

Oral gavage needles

Syringes

Balances for weighing animals and test substance

Standard laboratory animal caging

Methodology:

Acclimatization: Animals are acclimated to the laboratory conditions for at least 5 days prior

to the study.
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Dose Preparation: The test substance is prepared at the desired concentrations in the

selected vehicle.

Animal Dosing:

Animals are fasted overnight prior to dosing.

A single dose of the test substance is administered to a group of animals by oral gavage.

The study typically proceeds sequentially with groups of animals at different dose levels.

Observation:

Animals are observed for mortality, clinical signs of toxicity, and changes in body weight at

regular intervals for at least 14 days.

Observations include changes in skin, fur, eyes, mucous membranes, respiratory,

circulatory, autonomic and central nervous systems, and somatomotor activity and

behavior pattern.

Necropsy: All animals (those that die during the study and those sacrificed at the end) are

subjected to a gross necropsy.

Data Analysis: The LD50 is calculated using appropriate statistical methods.

Visualizations
Logical Workflow for Safe Handling of 3-Aminoheptane
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Start: Handling 3-Aminoheptane

1. Risk Assessment
- Review SDS

- Identify Hazards

2. Select & Don PPE
- Goggles/Face Shield

- Resistant Gloves
- Lab Coat/Apron

- Respirator (if needed)

3. Use Engineering Controls
- Chemical Fume Hood

- Proper Ventilation

4. Safe Handling Procedure
- Use non-sparking tools

- Avoid aerosol generation
- Keep container closed

End of Use

Emergency Preparedness
- Locate eyewash/shower

- Know spill cleanup procedure

5a. Safe Storage
- Cool, dry, ventilated area
- Away from incompatibles

Store Unused Material

5b. Waste Disposal
- Collect in labeled container

- Follow hazardous waste protocol

Dispose of Waste

Finish

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 3-aminoheptane.
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First Aid Response Flowchart for 3-Aminoheptane
Exposure

Exposure to 3-Aminoheptane Occurs

Assess the Situation
(Ensure own safety first)

Identify Route of Exposure

Inhalation

Breathing

Skin Contact

Touch

Eye Contact

Splash

Ingestion

Swallowed

Move to Fresh Air
Provide Oxygen if needed

Remove Contaminated Clothing
Flush with Water (15+ min)

Flush Eyes with Water (15+ min)
Remove Contact Lenses

Rinse Mouth
Do NOT Induce Vomiting

Seek Immediate Medical Attention
(Bring SDS)

Click to download full resolution via product page

Caption: First aid response flowchart for 3-aminoheptane exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. guidechem.com [guidechem.com]

2. WERCS Studio - Application Error [assets.thermofisher.com]

3. 2-Aminoheptane CAS 123-82-0 | 841027 [merckmillipore.com]

4. echemi.com [echemi.com]

5. fishersci.com [fishersci.com]

6. fishersci.com [fishersci.com]

7. enamine.enamine.net [enamine.enamine.net]

8. en.hesperian.org [en.hesperian.org]

9. Lab Accident/First Aid Information | Environmental Health and Safety [ehs.uconn.edu]

To cite this document: BenchChem. [An In-depth Technical Guide to the Safety and Handling
of 3-Aminoheptane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1595020#3-aminoheptane-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

